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Compound of Interest

Compound Name: WS5

cat. No.: B8803407

Essential Safety and Handling Guide for WS5

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of WS5 (N-[(Ethoxycarbonyl)methyl)-p-menthane-3-
carboxamide). Adherence to these guidelines is critical for ensuring laboratory safety and
regulatory compliance.

Immediate Safety and Hazard Information

WSS is a synthetic cooling agent, appearing as a white crystalline solid. While utilized in
various consumer products, in a laboratory setting it requires careful handling due to its
potential hazards. The primary, immediate hazard associated with WS5 is serious eye irritation.

Physical and Chemical Properties

A summary of key quantitative data for WS5 is presented in the table below for easy reference.
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Property

Value

Chemical Name

N-[(Ethoxycarbonyl)methyl)-p-menthane-3-

carboxamide

CAS Number 68489-14-5
Molecular Formula C15H27NO3
Molecular Weight 269.38 g/mol
Appearance White crystalline solid
Odor Slight menthol odor[1]
Purity >99%[1]
Health Hazard Summary
Hazard Description

Eye Irritation

Causes serious eye irritation.[2]

Aquatic Toxicity Toxic to aquatic life with long-lasting effects.[2]
_ Data on inhalation toxicity is limited, but caution
Inhalation ) )
is advised.
Studies on similar cooling agents suggest
Oral Toxicity potential for liver and kidney effects at high

doses.

Personal Protective Equipment (PPE)

The selection and proper use of PPE is the most critical step in mitigating the risks associated

with handling WS5. The following is a step-by-step guide to ensure appropriate protection.

Recommended PPE for Handling WS5
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PPE Component Specification Rationale

To protect against the primary
) Chemical splash goggles.[3][4] hazard of serious eye irritation
Eye Protection ]
[5] from splashes or airborne

particles.[3][4][6]

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.
(e.g., nitrile or neoprene).[7]

To protect clothing and skin
Body Protection Laboratory coat. from potential contamination.

[7]

Glove Selection and Use

Disposable nitrile gloves provide adequate protection for incidental contact.[8] However, for
prolonged handling or in the case of a spill, it is crucial to consult a glove manufacturer's
chemical resistance guide to ensure the chosen material offers sufficient protection.[9][10][11]
Always inspect gloves for any signs of degradation before use and replace them immediately if
they become contaminated.[12]

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of WS5 is essential for maintaining a
safe laboratory environment.

Handling Procedures

o Preparation: Before handling WS5, ensure that an eyewash station and safety shower are

readily accessible.

» Weighing and Transfer: When weighing or transferring the solid material, do so in a well-
ventilated area or a chemical fume hood to minimize the potential for inhalation or dispersal

of dust.

e Solution Preparation: When preparing solutions, add WS5 slowly to the solvent to avoid

splashing.
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o Spill Response: In the event of a spill, wear appropriate PPE, absorb the spilled material with
an inert absorbent, and place it in a sealed container for disposal.

Disposal Plan

Unless explicitly stated as non-hazardous by a specific Safety Data Sheet (SDS) for the
product in use, WS5 and any materials contaminated with it should be treated as hazardous
waste.[7][13]

o Waste Container: Use a designated, compatible, and clearly labeled hazardous waste
container.[7][13] The container should be kept closed except when adding waste.[13]

o Labeling: The waste label should clearly identify the contents as "Hazardous Waste: WS5
(N-[(Ethoxycarbonyl)methyl)-p-menthane-3-carboxamide)".

o Storage: Store the hazardous waste container in a designated satellite accumulation area
within the laboratory, away from incompatible materials.[7][13]

o Pickup and Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office, following all local and national
regulations.[13]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling WS5.
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Caption: PPE selection workflow for handling WS5. Caption: PPE selection workflow for
handling WS5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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